7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one

• Molecular Formula: C6H4ClN5O
• Molecular Weight: 197.58 g/mol
• IUPAC Name: 7-amino-3-chloro-8H-pyrimido[4,5-c]pyridazin-5-one
• InChI: InChI=1S/C6H4ClN5O/c7-3-1-2-4(12-11-3)9-6(8)10-5(2)13/h1H,(H3,8,9,10,12,13)
• InChI Key: HRZVNPOAYDJXRS-UHFFFAOYSA-N
• Isomeric SMILES: C1=C2C(=NC(=NC2=O)N)NN=C1Cl
• SMILES: C1=C2C(=NN=C1Cl)NC(=NC2=O)N

Description

7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one, also known as PP2A inhibitor, is a chemical compound used in scientific research for its potential as a therapeutic agent. It is a potent inhibitor of protein phosphatase 2A (PP2A), a critical enzyme involved in many cellular processes.

Mechanism of Action

7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one inhibits the activity of 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one, a critical enzyme involved in many cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one, 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one disrupts the balance between cell survival and cell death, leading to the death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one have been extensively studied. It has been shown to induce cell cycle arrest, inhibit cell proliferation, and promote apoptosis in cancer cells. Additionally, it has been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one in lab experiments is its potent inhibitory activity against 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one. This makes it a useful tool for studying the role of 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one in various cellular processes. However, one limitation is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for research on 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one. One direction is to investigate its potential as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail, including its interaction with other cellular pathways. Additionally, there is a need for further research on the toxicity and safety of 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one, which will be important for its potential use as a therapeutic agent.
In conclusion, 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one is a promising compound with potential as a therapeutic agent. Its potent inhibitory activity against 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one makes it a useful tool for studying the role of 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one in various cellular processes. Further research is needed to fully understand its mechanism of action, toxicity, and potential therapeutic applications.

Synthesis Methods

The synthesis of 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one involves several steps. The first step is the reaction of 2,3-dichloropyridine with 2-aminopyrimidine to form 2,3-dichloro-5-aminopyrimidine. The second step is the reaction of 2,3-dichloro-5-aminopyrimidine with ethyl acetoacetate to form 2,3-dichloro-5-(1-oxo-2-propenylamino)pyrimidine. The final step involves the reaction of 2,3-dichloro-5-(1-oxo-2-propenylamino)pyrimidine with ammonia to form 7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one.

Scientific Research Applications

7-amino-3-chloro-1H-pyrimido[4,5-c]pyridazin-5-one has been extensively studied for its potential as a therapeutic agent. It has been shown to inhibit the growth of various cancer cells, including lung cancer, breast cancer, and leukemia. Additionally, it has been shown to enhance the effectiveness of chemotherapy drugs, such as cisplatin and paclitaxel.